5,6-dimethyl-3-(2-oxo-2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
Synthesis Analysis
The compound and its derivatives have been synthesized through various chemical reactions, demonstrating the flexibility and potential of its core structure. For instance, Elmuradov et al. (2011) synthesized 2,3-dimethyl- and various substituted thieno[2,3-d]pyrimidin-4-ones by reacting dimethyl derivatives with benzaldehyde and its derivatives in the presence of NaOH, highlighting a versatile approach to modifying the thieno[2,3-d]pyrimidin-4-one core structure (Elmuradov et al., 2011). Additionally, Shi et al. (2018) reported a green approach to synthesize thieno[2,3-d]pyrimidin-4(3H)-ones via a catalytic four-component reaction, emphasizing the efficiency and environmental friendliness of this method (Shi et al., 2018).
Molecular Structure Analysis
The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones has been explored through various studies, revealing insights into its stability, reactivity, and potential for further chemical modification. Quantum chemical calculations have been performed to understand the electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones, offering a deeper understanding of the molecular characteristics that govern its behavior in chemical reactions (Mamarahmonov et al., 2014).
Chemical Reactions and Properties
Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions, leading to the synthesis of compounds with potential pharmacological activities. For instance, compounds derived from thieno[2,3-d]pyrimidin-4(3H)-one have shown analgesic and anti-inflammatory activities, indicating their potential as therapeutic agents (Alagarsamy et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds have been studied for their antimicrobial activity, particularly against mycobacteria .
Mode of Action
It is known that similar compounds have shown significant antimycobacterial activity . This suggests that the compound may interact with key proteins or enzymes in the Mycobacteria to inhibit their growth or replication.
Result of Action
It is known that similar compounds have shown significant antimycobacterial activity , suggesting that the compound may lead to the inhibition or death of Mycobacteria at the molecular and cellular levels.
properties
IUPAC Name |
5,6-dimethyl-3-phenacylthieno[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-10-11(2)21-15-14(10)16(20)18(9-17-15)8-13(19)12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDGKFJWRRXLDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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